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Compound of Interest

Compound Name: 5-(Benzyloxy)-2-methylaniline

CAS No.: 19499-88-8

Cat. No.: B099888

Get Quote

CAS: 19499-88-8 | Formula: C₁₄H₁₅NO | Class: Aromatic Amine / Benzyl Ether

Part 1: Executive Technical Summary
This guide provides an autonomous safety and handling framework for 5-(Benzyloxy)-2-
methylaniline, a specialized intermediate used in the synthesis of kinase inhibitors and

heterocyclic pharmaceuticals. Unlike generic reagents, this compound presents a dual-hazard

profile combining the acute toxicity and sensitization potential of anilines with the oxidative

instability of benzyl ethers.

Core Directive: Treat this compound as a high-potency intermediate. Standard laboratory

practices are insufficient; handling requires specific engineering controls to prevent cumulative

exposure and oxidative degradation.

Physicochemical & Hazard Profile
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Property Data / Specification

Physical State
Off-white to beige solid (low melting point

possible) or viscous liquid depending on purity.

Molecular Weight 213.28 g/mol

Solubility
Low water solubility; Soluble in DMSO, DCM,

Ethyl Acetate, Methanol.

Key Hazards (GHS)

H302/H312/H332: Harmful by ingestion, skin

contact, inhalation.H315/H319: Causes

skin/serious eye irritation.H335: May cause

respiratory irritation.H350/H341: Suspected

Carcinogen/Mutagen (Class effect of substituted

anilines).

Reactivity

Air Sensitive: Amine oxidation leads to

darkening (azo/azoxy formation).Acid Sensitive:

Benzyl ether cleavage occurs under strong

acidic conditions.

Part 2: Hazard Mechanism & Causality
To handle this compound safely, researchers must understand the causality behind its toxicity

and instability.

1. The Aniline Toxicity Vector (Methemoglobinemia)
Like many aromatic amines, 5-(Benzyloxy)-2-methylaniline can undergo metabolic N-

hydroxylation in the liver. The resulting N-hydroxylamine metabolite oxidizes ferrous

hemoglobin (Fe²⁺) to ferric methemoglobin (Fe³⁺), which cannot transport oxygen.

Operational Implication: Cyanosis (blue skin) is a late sign of exposure. Prophylactic hygiene

is critical because skin absorption is a major route of entry, often bypassing the odor warning

threshold.

2. Oxidative Instability
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The electron-donating benzyloxy group at position 5 increases the electron density of the

aniline ring, making the amino group (

) highly susceptible to oxidation by atmospheric oxygen.

Operational Implication: Purity degrades rapidly if stored under air. "Darkening" of the solid

indicates the formation of impurities that may act as radical initiators or catalyst poisons in

downstream cross-coupling reactions.

Part 3: Engineering Controls & PPE Hierarchy
Trustworthiness Rule: Do not rely on odor detection.[1] Use self-validating barrier protection.

Primary Containment (Engineering)
Solids Handling: Weighing must be performed in a Chemical Fume Hood (CFH) with a face

velocity of 0.5 m/s. For quantities >10g, use a powder containment balance enclosure.

Solution Handling: All dissolution and transfer steps should occur within a CFH.

Inert Atmosphere: Store and handle under Nitrogen (

) or Argon (

) to preserve chemical integrity.

Personal Protective Equipment (PPE) Matrix
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Body Part Standard PPE
Enhanced

Requirement for

CAS 19499-88-8

Causality

Hands Nitrile Gloves

Double-gloving

(Nitrile) or Silver

Shield® (Laminate) for

prolonged contact.

Anilines can permeate

standard thin nitrile

gloves (<0.1mm) in

minutes. Double

gloving provides a

"breakthrough" buffer.

Respiratory N95 Mask

P100/P3 Respirator (if

outside hood) or

Powered Air Purifying

Respirator (PAPR) for

spills.

Dust particles are

potent sensitizers;

simple surgical masks

offer zero protection

against aniline vapors.

Eyes Safety Glasses

Chemical Goggles +

Face Shield (during

synthesis).

Risk of corneal

opacity from direct

contact with basic

amines.

Part 4: Operational Protocols
4.1 Safe Handling Workflow
The following diagram illustrates the mandatory workflow to minimize exposure and

degradation.

Receipt & Inspection
(Check CoA & Physical State)

Storage
(2-8°C, Dark, Inert Gas)

 Immediate Transfer Weighing / Dispensing
(Fume Hood + Double Gloves)

 Equilibrate to RT Solubilization
(Add Solvent to Solid)

 Minimize Dust Reaction Setup
(Closed Vessel, N2 Purge)

 Transfer via Syringe Waste Disposal
(Segregated: Toxic/Basic)

 Quench & Segregate

Click to download full resolution via product page

Figure 1: Cradle-to-grave handling workflow emphasizing inert storage and containment.

4.2 Synthesis & Reaction Safety
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When using 5-(Benzyloxy)-2-methylaniline as a nucleophile (e.g., acylation, reductive

amination):

Exotherm Control: The amine is basic. Reaction with acid chlorides or anhydrides will be

exothermic. Protocol: Always add the electrophile slowly to the amine solution at 0°C.

Scavenging: Use a non-nucleophilic base (e.g., DIPEA) to scavenge generated acid (HCl)

which could otherwise cleave the benzyl ether protecting group.

Monitoring: Do not use naked eye visualization. Use TLC (UV 254nm) or LC-MS. The

starting material will fluoresce strongly; oxidation products often appear as yellow/brown

streaks on TLC.

4.3 Storage & Stability
Temperature: Store at 2°C to 8°C.

Atmosphere: Backfill headspace with Argon after every use.

Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if possible (use

ceramic/plastic) to prevent trace metal catalysis of oxidation.

Part 5: Emergency Response & Waste
Spill Cleanup Protocol

Evacuate: Clear the immediate area of personnel.

PPE Up: Don chemical goggles, double nitrile gloves, and a respirator (organic

vapor/particulate combo).

Contain: Cover spill with a dry absorbent (Vermiculite or Sand). Do not use sawdust

(combustible reaction risk with concentrated amines).

Decontaminate: Wipe surface with dilute acetic acid (vinegar) to solubilize residual amine,

followed by soap and water.

Disposal: Collect all waste in a container marked "Hazardous Waste - Toxic Aromatic

Amines."

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b099888/docs?utm_src=pdf-body#technical-stewardship-guide-5-benzyloxy-2-methylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Medical First Aid[2]
Skin Contact: Wash immediately with polyethylene glycol (PEG 400) or copious soap and

water. Do not use ethanol (increases skin absorption).

Inhalation: Move to fresh air. If lips/fingernails turn blue (cyanosis), administer oxygen and

seek immediate medical attention (suspect methemoglobinemia).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b099888?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099888?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

